Cas no 115154-50-2 (2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-
• CAS No: 115154-50-2
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• CID: 130651
• Update Time: 2024-01-24

2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-
• 2,4(1H,3H)-Pyrimidinedione, 5-(hydroxyamino)- (9CI)
• 2,4(1H,3H)-Pyrimidinedione, 5-(hydroxyamino)-

• Inchi： 1S/C4H5N3O3/c8-3-2(7-10)1-5-4(9)6-3/h1,7,10H,(H2,5,6,8,9)
• InChI Key： CEBGJTLQDIOCOR-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(NO)C(=O)N1

Computed Properties

• Exact Mass: 141.01749
• Monoisotopic Mass: 143.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 90.5A^2

Experimental Properties

• PSA: 92.18